1-methyl-3-((4-methylpyrimidin-2-yl)amino)pyrazin-2(1H)-one
Description
1-methyl-3-((4-methylpyrimidin-2-yl)amino)pyrazin-2(1H)-one is a chemical compound that is commonly referred to as MPAO. This compound has been the subject of extensive scientific research due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. In
Scientific Research Applications
Anti-Fibrotic Drug Development
This compound has shown promise in the field of medicinal chemistry as a potential anti-fibrotic agent . Anti-fibrotic drugs are crucial in treating diseases where harmful fibrosis or scarring of organs occurs, such as in liver cirrhosis or pulmonary fibrosis. The derivatives of this compound have been synthesized and evaluated for their biological activities against hepatic stellate cells, which play a key role in the development of liver fibrosis. Some derivatives have demonstrated better anti-fibrotic activities than existing drugs, indicating the potential for this compound to be developed into new anti-fibrotic medications.
Pharmacological Research
In pharmacology , the compound’s derivatives are being explored for a wide range of pharmacological activities . The pyrimidine moiety, in particular, is a privileged structure in medicinal chemistry, known for its diverse biological and pharmaceutical activities. This includes antimicrobial, antiviral, antitumor, and antifibrotic properties. The compound’s ability to inhibit collagen expression and hydroxyproline content in vitro suggests it could be a valuable asset in designing drugs with improved efficacy and safety profiles.
Biochemical Studies
Biochemically, the compound serves as a building block for constructing libraries of novel heterocyclic compounds with potential biological activities . The study of these compounds can provide insights into the biochemical pathways involved in disease progression and help identify targets for therapeutic intervention.
Chemical Synthesis
In chemical synthesis , this compound is used to design and synthesize novel heterocyclic compounds . These compounds are then tested for various biological activities, contributing to the discovery of new drugs. The process involves complex organic synthesis techniques and the evaluation of the synthesized compounds’ structure-activity relationships.
Environmental Science
The compound’s derivatives, due to their antimicrobial properties, could be researched within environmental science for applications such as bioremediation . They could potentially be used to degrade environmental pollutants or inhibit the growth of harmful microorganisms in ecosystems.
properties
IUPAC Name |
1-methyl-3-[(4-methylpyrimidin-2-yl)amino]pyrazin-2-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N5O/c1-7-3-4-12-10(13-7)14-8-9(16)15(2)6-5-11-8/h3-6H,1-2H3,(H,11,12,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OELSELIUHYHMOX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NC=C1)NC2=NC=CN(C2=O)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N5O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-methyl-3-((4-methylpyrimidin-2-yl)amino)pyrazin-2(1H)-one | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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